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Compound of Interest

Compound Name: 3-Heptene

Cat. No.: B165601 Get Quote

For researchers, scientists, and professionals engaged in drug development, a precise

understanding of the fundamental physicochemical properties of organic compounds is

paramount. This document provides a focused technical overview of 3-Heptene, detailing its

molecular formula and molecular weight.

Molecular Characteristics of 3-Heptene
3-Heptene is an alkene with the chemical formula C7H14[1][2][3][4][5][6][7][8]. As a seven-

carbon unsaturated hydrocarbon, it exists as two distinct geometric isomers: cis (Z)-3-Heptene
and trans (E)-3-Heptene[1][3]. The molecular structure consists of a seven-carbon chain with a

double bond located at the third carbon position.

The molecular weight of a compound is a critical parameter in a vast array of experimental and

theoretical applications, from reaction stoichiometry and solution preparation to mass

spectrometry and pharmacokinetic modeling. The values for 3-Heptene have been consistently

reported across multiple chemical databases.

Quantitative Data Summary
To facilitate clear and rapid reference, the molecular formula and weight of 3-Heptene are

summarized in the table below. These values are derived from standard IUPAC atomic weights.
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Property Value Source Citation

Molecular Formula C7H14 [1][2][3][4][5][6][7][8]

Molecular Weight 98.19 g/mol [2][6]

98.1861 g/mol [1][3][4][5]

98.18858 g/mol [8]

Monoisotopic Mass 98.109550447 Da [6]

Note: Minor variations in molecular weight values across different sources can be attributed to

differences in the atomic weight values used for calculation or the level of precision reported.

Logical Relationship of Properties
The relationship between the molecular formula and the calculation of its molecular weight is a

foundational concept in chemistry. The diagram below illustrates this straightforward logical

workflow.

Molecular Formula
(C7H14)

Number of C Atoms (7)
Number of H Atoms (14) Atomic Weight of Carbon (C)

Molecular Weight Calculation
(7 * C) + (14 * H)

Atomic Weight of Hydrogen (H)

Molecular Weight
(~98.19 g/mol)
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Caption: Logical workflow for calculating molecular weight from the molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (Z)-3-Heptene [webbook.nist.gov]

2. scbt.com [scbt.com]

3. 3-Heptene, (E)- [webbook.nist.gov]

4. 3-Heptene [webbook.nist.gov]

5. 3-Heptene, (E)- [webbook.nist.gov]

6. 3-Heptene | C7H14 | CID 11612 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. PubChemLite - 3-heptene (C7H14) [pubchemlite.lcsb.uni.lu]

8. 3-heptene, 592-78-9 [thegoodscentscompany.com]

To cite this document: BenchChem. [An In-Depth Guide to the Molecular Properties of 3-
Heptene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165601#3-heptene-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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